Calcium;(E)-7-[4-(4-fluorophenyl)-2-[methyl(methylsulfonyl)amino]-6-propan-2-ylpyrimidin-5-yl]-3,5-dihydroxyhept-6-enoate

• CAS No.: 147098-20-2
• Product Name: Calcium;(E)-7-[4-(4-fluorophenyl)-2-[methyl(methylsulfonyl)amino]-6-propan-2-ylpyrimidin-5-yl]-3,5-dihydroxyhept-6-enoate
• Molecular Formula: C44H54CaF2N6O12S2
• Molecular Weight: 1001.1 g/mol
• IUPAC Name: calcium;(E)-7-[4-(4-fluorophenyl)-2-[methyl(methylsulfonyl)amino]-6-propan-2-ylpyrimidin-5-yl]-3,5-dihydroxyhept-6-enoate
• Standard InChI: InChI=1S/2C22H28FN3O6S.Ca/c2*1-13(2)20-18(10-9-16(27)11-17(28)12-19(29)30)21(14-5-7-15(23)8-6-14)25-22(24-20)26(3)33(4,31)32;/h2*5-10,13,16-17,27-28H,11-12H2,1-4H3,(H,29,30);/q;;+2/p-2/b2*10-9+
• Standard InChIKey: VGAZDTHGPVFCCO-YFRSHGDPSA-K
• Isomeric SMILES: CC(C1=NC(=NC(=C1/C=C/[C@@H](O)C[C@@H](O)CC(=O)[O-])C2=CC=C(C=C2)F)N(S(=O)(=O)C)C)C.CC(C1=NC(=NC(=C1/C=C/[C@@H](O)C[C@@H](O)CC(=O)[O-])C2=CC=C(C=C2)F)N(S(=O)(=O)C)C)C.[Ca+2]
• SMILES: CC(C)C1=NC(=NC(=C1C=CC(CC(CC(=O)[O-])O)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C.CC(C)C1=NC(=NC(=C1C=CC(CC(CC(=O)[O-])O)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C.[Ca+2]
• Canonical SMILES: CC(C)C1=NC(=NC(=C1C=CC(CC(CC(=O)[O-])O)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C.CC(C)C1=NC(=NC(=C1C=CC(CC(CC(=O)[O-])O)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C.[Ca+2]
• Description: Rosuvastatin Calcium is the calcium salt form of rosuvastatin, a statin with antilipidemic activity. Rosuvastatin selectively and competitively binds to and inhibits hepatic hydroxymethyl-glutaryl coenzyme A (HMG-CoA) reductase, the enzyme which catalyzes the conversion of HMG-CoA to mevalonate, a precursor of cholesterol. This leads to a decrease in hepatic cholesterol levels and increase in uptake of LDL cholesterol.; Rosuvastatin calcium is an organic calcium salt that is the hemicalcium salt of rosuvastatin. It has a role as an anti-inflammatory agent, a CETP inhibitor and a cardioprotective agent. It is an organic calcium salt and a N-acyl-15-methylhexadecasphinganine-1-phosphoethanolamine. It contains a rosuvastatin(1-).; Rosuvastatin is a commonly used cholesterol lowering agent (statin) that is associated with mild, asymptomatic and self-limited serum aminotransferase elevations during therapy, and rarely with clinically apparent acute liver injury.
• Related CAS: 287714-41-4
• Shelf Life: Stable under recommended storage conditions. /Rosuvastatin calcium/
• Solubility: In water, 17.96 mg/L at 25 °C (est)
• Synonyms: Calcium, Rosuvastatin; Crestor; rosuvastatin; rosuvastatin calcium; ZD 4522; ZD4522
• Vapor Pressure: 5.27X10-19 mm Hg at 25 °C (est)
• Reference: 1: Aggarwal RK, Showkathali R. Rosuvastatin calcium in acute coronary syndromes. Expert Opin Pharmacother. 2013;14(9):1215‐1227. doi:10.1517/14656566.2013.789860; 2: Alshora DH, Ibrahim MA, Elzayat E, Almeanazel OT, Alanazi F. Rosuvastatin calcium nanoparticles: Improving bioavailability by formulation and stabilization codesign. PLoS One. 2018;13(7):e0200218. Published 2018 Jul 9. doi:10.1371/journal.pone.0200218; 3: Quirk J, Thornton M, Kirkpatrick P. Rosuvastatin calcium. Nat Rev Drug Discov. 2003;2(10):769‐770. doi:10.1038/nrd1205; 4: Xiong F, Wang H, Yan L, et al. Stereocontrolled synthesis of rosuvastatin calcium via iodine chloride-induced intramolecular cyclization. Org Biomol Chem. 2016;14(4):1363‐1369. doi:10.1039/c5ob02245b; 5: Hirpara MR, Manikkath J, Sivakumar K, et al. Long circulating PEGylated-chitosan nanoparticles of rosuvastatin calcium: Development and in vitro and in vivo evaluations. Int J Biol Macromol. 2018;107(Pt B):2190‐2200. doi:10.1016/j.ijbiomac.2017.10.086; 6: Park JS, Jeon JY, Kim MG. Pharmacokinetic and bioequivalence study of a fixed-dose combination of amlodipine besylate and rosuvastatin calcium compared to co-administration of separate tablets in healthy Korean subjects . Int J Clin Pharmacol Ther. 2019;57(12):612‐622. doi:10.5414/CP203554; 7: Elsayed I, El-Dahmy RM, Elshafeey AH, Abd El Gawad NA, El Gazayerly ON. Tripling the Bioavailability of Rosuvastatin Calcium Through Development and Optimization of an In-Situ Forming Nanovesicular System. Pharmaceutics. 2019;11(6):275. Published 2019 Jun 11. doi:10.3390/pharmaceutics11060275; 8: Butt S, Hasan SMF, Hassan MM, Alkharfy KM, Neau SH. Directly compressed rosuvastatin calcium tablets that offer hydrotropic and micellar solubilization for improved dissolution rate and extent of drug release. Saudi Pharm J. 2019;27(5):619‐628. doi:10.1016/j.jsps.2019.03.002; 9: Al-Heibshy FNS, Başaran E, Arslan R, Öztürk N, Vural İ, Demirel M. Preparation, characterization and pharmacokinetic evaluation of rosuvastatin calcium incorporated cyclodextrin-polyanhydride nanoparticles. Drug Dev Ind Pharm. 2019;45(10):1635‐1645. doi:10.1080/03639045.2019.1648501; 10: Beg S, Alam MN, Ahmad FJ, Singh B. Chylomicron mimicking nanocolloidal carriers of rosuvastatin calcium for lymphatic drug targeting and management of hyperlipidemia. Colloids Surf B Biointerfaces. 2019;177:541‐549. doi:10.1016/j.colsurfb.2019.02.039
• PubChem Compound: 16114800
• Last Modified: Nov 11 2021